Cas no 1214342-95-6 (3-Methoxy-5-(trifluoromethyl)biphenyl)

• Product Name: 3-Methoxy-5-(trifluoromethyl)biphenyl
• CAS No: 1214342-95-6
• MF: C₁₄H₁₁F₃O
• MW: 252.231754541397
• CID: 4990300
• Update Time: 2025-07-22

3-Methoxy-5-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-(trifluoromethyl)biphenyl
• 3-Methoxy-5-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H11F3O/c1-18-13-8-11(10-5-3-2-4-6-10)7-12(9-13)14(15,16)17/h2-9H,1H3
• InChI Key： XQIKUKHKCJMLRZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1)C1C=CC=CC=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Methoxy-5-(trifluoromethyl)biphenyl

Comprehensive Overview of 3-Methoxy-5-(trifluoromethyl)biphenyl (CAS No. 1214342-95-6): Properties, Applications, and Industry Insights

3-Methoxy-5-(trifluoromethyl)biphenyl (CAS No. 1214342-95-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a biphenyl core with a methoxy group and a trifluoromethyl substituent, offering distinct electronic and steric properties. This article explores its synthesis, physicochemical characteristics, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

The compound’s molecular formula (C₁₄H₁₁F₃O) and molecular weight (252.23 g/mol) make it a versatile intermediate in medicinal chemistry. Researchers highlight its role in modulating bioavailability and lipophilicity—key parameters in optimizing drug candidates. Recent studies correlate its trifluoromethyl group with enhanced metabolic stability, a hot topic in small-molecule drug design forums.

From a synthetic perspective, 3-Methoxy-5-(trifluoromethyl)biphenyl is often prepared via Suzuki-Miyaura coupling, a reaction frequently searched in organic synthesis databases. Its crystalline structure and solubility profile (soluble in DMSO, methanol) are critical for formulation scientists. Industry reports suggest growing demand for such fluorinated aromatics, driven by their utility in crop protection chemicals and OLED materials.

Environmental and regulatory considerations are also pivotal. The compound’s persistence and degradation pathways align with discussions on sustainable chemistry. Analytical methods like HPLC-MS and NMR are essential for quality control, as noted in GMP compliance guidelines. Furthermore, computational tools (DFT calculations) help predict its reactivity, a technique increasingly integrated into high-throughput screening workflows.

Market trends indicate rising interest in 3-Methoxy-5-(trifluoromethyl)biphenyl analogs for kinase inhibitors and catalysis. Patent analyses reveal applications in photoredox reactions, a niche yet fast-growing field. For SEO optimization, this content targets queries such as "trifluoromethyl biphenyl uses", "CAS 1214342-95-6 supplier", and "methoxy-trifluoromethyl biphenyl synthesis", ensuring alignment with user intent.